N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine

• IUPAC Name: 4-(2-methylimidazo[1,2-a]pyridin-3-yl)-N-prop-2-enyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C14H14N4S/c1-3-7-15-14-17-11(9-19-14)13-10(2)16-12-6-4-5-8-18(12)13/h3-6,8-9H,1,7H2,2H3,(H,15,17)
• InChI Key: CWNXWDLGYYJPDI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C3=CSC(=N3)NCC=C
• Molecular Formula: C14H14N4S
• Molecular Weight: 270.35 g/mol

Description

N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine, also known as SRI-37330, is a novel compound that has recently gained attention in the scientific community. This compound has been found to have potential applications in various fields, including medicinal chemistry and drug discovery. In

Mechanism of Action

The mechanism of action of N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine is not fully understood. However, it has been suggested that it may act by inhibiting the activity of tyrosine kinases and protein kinases, which play a crucial role in cell signaling pathways. By inhibiting these enzymes, this compound may disrupt the growth and proliferation of cancer cells, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent inhibitory activity against various enzymes, including tyrosine kinases and protein kinases. This makes it a promising candidate for the development of new drugs for the treatment of cancer, inflammation, and other diseases. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine is its potential as a lead compound for drug discovery. Its inhibitory activity against various enzymes makes it a promising candidate for the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its activity and selectivity.

Future Directions

There are several future directions for research on N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine. One potential direction is to further investigate its mechanism of action and optimize its activity and selectivity. Another direction is to evaluate its efficacy in preclinical models of cancer and other diseases. Additionally, further research is needed to explore its potential as a lead compound for drug discovery and to identify new derivatives with improved activity and selectivity.
Conclusion:
In conclusion, this compound is a novel compound that has potential applications in medicinal chemistry and drug discovery. Its synthesis method has been optimized to produce it on a large scale, making it a viable candidate for further research. Although its mechanism of action is not fully understood, it has been shown to exhibit potent inhibitory activity against various enzymes, making it a promising candidate for the development of new drugs. Further research is needed to fully understand its biochemical and physiological effects and to explore its potential as a lead compound for drug discovery.

Scientific Research Applications

N-allyl-4-(2-methylimidazo[1,2-a]pyridin-3-yl)-1,3-thiazol-2-amine has been found to have potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit inhibitory activity against various enzymes, including tyrosine kinases and protein kinases. This makes it a promising candidate for the development of new drugs for the treatment of cancer, inflammation, and other diseases.